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Compound of Interest

Compound Name: 1,1,1-Trichlorotrifluoroacetone

Cat. No.: B1294472

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1,1,1-
Trichlorotrifluoroacetone (CAS 758-42-9). Adherence to these protocols is critical to ensure

personnel safety and maintain the integrity of the compound for research and development
purposes.

Chemical and Physical Properties

1,1,1-Trichlorotrifluoroacetone is a halogenated acetone with the chemical formula

CsCIsFs0.[1][2][3] It is recognized for its use in pharmaceutical, agricultural, and life science
industries.[1]
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Property Value Source
CAS Number 758-42-9 [11[3][4][5]16]
Molecular Formula CsCIsFs0 [11[2][3]
Molecular Weight 215.39 g/mol [1112][3]
Boiling Point 86-90°C [1]

Purity 97% [1]
Appearance Not specified, assumed liquid

trichlorotrifluoroacetone, 1,1,1-
Synonyms ] ] [31[4]
Trichloro-3,3,3-trifluoroacetone

Hazard Identification and Safety Precautions

1,1,1-Trichlorotrifluoroacetone is a hazardous substance that is toxic if swallowed or in
contact with skin, and causes severe skin burns and eye damage.[4]

Hazard Statements:

o H301: Toxic if swallowed.[4]

e H311: Toxic in contact with skin.[4]

e H314: Causes severe skin burns and eye damage.[4]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[4]

e P264: Wash hands and exposed skin thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301+P316: IF SWALLOWED: Get emergency medical help immediately.[4]
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e P302+P352: IF ON SKIN: Wash with plenty of water.[4]
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P405: Store locked up.[4]

e P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Specifications and

Protection Type Required PPE L
Guidelines
Must comply with OSHA 29
Safety glasses with side- CFR 1910.133 or European
Eye and Face Protection shields, chemical goggles, ora  Standard EN166. For splash
face shield. potential, goggles and a face

shield are recommended.

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Contaminated

Chemical-resistant gloves
gloves must be replaced

Skin Protection (e.g., PVC), overalls, and a ) )
immediately. For large-scale
PVC apron. i
use, wear tight-weave, non-
static clothing and non-
sparking safety footwear.[7]
A respirator is required if
exposure limits are exceeded
or if irritation occurs. For
NIOSH/MSHA or European emergencies, a positive-
Respiratory Protection Standard EN 149 approved pressure, self-contained
respirator. breathing apparatus (SCBA)

should be used. Work should
be conducted in a chemical

fume hood.

Handling and Storage Procedures

4.1. Handling

e Always handle 1,1,1-Trichlorotrifluoroacetone in a well-ventilated area, preferably within a
chemical fume hood.[4]

e Avoid all personal contact, including inhalation.[8]

o Wear appropriate protective clothing to prevent skin exposure.[8]
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Use non-sparking tools and take precautionary measures against static discharges.[9][10]

Do not eat, drink, or smoke in the work area.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Contaminated clothing should be removed immediately and washed before reuse.[7]
4.2. Storage

» Store in a cool, dry, and well-ventilated place.[1][4]

» Keep the container tightly closed.[4]

o Store locked up.[4]

o Store away from incompatible materials such as strong bases, alkali metals, finely powdered
metals, and oxidizing agents.[9]

o For flammable liquids, store in an approved flame-proof area with no smoking, naked lights,
or ignition sources.[8]

Experimental Protocol: General Procedure for
Handling

This protocol outlines a general workflow for handling 1,1,1-Trichlorotrifluoroacetone in a
laboratory setting. This should be adapted based on the specific experimental requirements.

5.1. Preparation

Ensure the work area, a certified chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible and operational.

Assemble all necessary equipment and reagents.

Don the required PPE as specified in Section 3.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC139740250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_1_1_1_Trifluoroacetone_Cyanohydrin.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_1_1_1_Trifluoroacetone_Cyanohydrin.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_1_1_1_Trifluoroacetone_Cyanohydrin.pdf
https://indofinechemical.com/details.aspx?Sku=09-1759
https://www.chemicalbook.com/msds/1-1-1-trichlorotrifluoroacetone.htm
https://www.chemicalbook.com/msds/1-1-1-trichlorotrifluoroacetone.htm
https://www.chemicalbook.com/msds/1-1-1-trichlorotrifluoroacetone.htm
https://www.fishersci.com/store/msds?partNumber=AC139740250&countryCode=US&language=en
https://datasheets.scbt.com/sc-251537.pdf
https://www.benchchem.com/product/b1294472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

5.2. Aliquoting and Dispensing

Before opening, allow the container to equilibrate to room temperature.

Slowly open the container to vent any potential pressure buildup.

Use a calibrated pipette or syringe to transfer the desired amount of the chemical.

Dispense the liquid into the reaction vessel carefully, avoiding splashes.

Tightly reseal the main container immediately after use.
5.3. Post-Handling
o Decontaminate all equipment that came into contact with the chemical.

» Properly dispose of all waste materials, including contaminated consumables, according to
institutional and regulatory guidelines.

e Remove PPE in the correct order to avoid cross-contamination and dispose of it
appropriately.

e Wash hands and forearms thoroughly with soap and water.
Accidental Release and First Aid Measures
6.1. Accidental Release

e Minor Spills: Remove all ignition sources.[8] Absorb the spill with an inert, non-combustible
material (e.g., sand, vermiculite).[7] Collect the material in a sealed container for disposal.

o Major Spills: Evacuate personnel to a safe area, upwind of the spill.[7] Alert emergency
responders.[8] Prevent the spill from entering drains or waterways.[7]

6.2. First Aid

 Inhalation: Remove the victim to fresh air immediately.[7] If breathing is difficult, administer
oxygen. Seek immediate medical attention.
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» Skin Contact: Immediately take off all contaminated clothing.[7] Flush the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally.[8] Remove contact lenses if present and easy to do.[4] Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[4] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling and storage of 1,1,1-
Trichlorotrifluoroacetone.

Preparation Handling Storage & Disposal

| | .| Dispose of Waste
Prepare Fume Hood Don Ay iate PPE | | Handle Chemical Segregate Waste P71 (Follow Regulations)
After Use Store in Designated Area
(Cool, Dry, Ventilated)

If Spill Occurs Emergency Response

Review SDS and Protocol |—>

[ B & Spill Response

e g EXposure Response

Click to download full resolution via product page
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Caption: Safe handling and storage workflow for 1,1,1-Trichlorotrifluoroacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.1,1,1-TRICHLOROTRIFLUOROACETONE | 758-42-9 | INDOFINE Chemical Company
[indofinechemical.com]

. GSRS [gsrs.ncats.nih.gov]
. Scbt.com [scbt.com]

. chemicalbook.com [chemicalbook.com]

2
3
4
e 5.1,1,1-TRICHLOROTRIFLUOROACETONE | 758-42-9 [chemicalbook.com]
6. bocsci.com [bocsci.com]

7. benchchem.com [benchchem.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. fishersci.com [fishersci.com]

e 10. WERCS Studio - Application Error [assets.thermofisher.com]

 To cite this document: BenchChem. [Application Notes and Protocols for 1,1,1-
Trichlorotrifluoroacetone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294472#handling-and-storage-procedures-for-1-1-
1-trichlorotrifluoroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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